Cas no 1261844-18-1 (3-(4-Methyl-2-nitrobenzoyl)pyridine)
3-(4-Methyl-2-nitrobenzoyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Methyl-2-nitrobenzoyl)pyridine
-
- Inchi: 1S/C13H10N2O3/c1-9-4-5-11(12(7-9)15(17)18)13(16)10-3-2-6-14-8-10/h2-8H,1H3
- InChI Key: AECCMOKCFHJQTG-UHFFFAOYSA-N
- SMILES: O=C(C1C=NC=CC=1)C1C=CC(C)=CC=1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 327
- XLogP3: 2.4
- Topological Polar Surface Area: 75.8
3-(4-Methyl-2-nitrobenzoyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010004418-250mg |
3-(4-Methyl-2-nitrobenzoyl)pyridine |
1261844-18-1 | 97% | 250mg |
470.40 USD | 2021-07-06 | |
| Alichem | A010004418-500mg |
3-(4-Methyl-2-nitrobenzoyl)pyridine |
1261844-18-1 | 97% | 500mg |
855.75 USD | 2021-07-06 | |
| Alichem | A010004418-1g |
3-(4-Methyl-2-nitrobenzoyl)pyridine |
1261844-18-1 | 97% | 1g |
1,534.70 USD | 2021-07-06 |
3-(4-Methyl-2-nitrobenzoyl)pyridine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3-(4-Methyl-2-nitrobenzoyl)pyridine
Recent Advances in the Study of 3-(4-Methyl-2-nitrobenzoyl)pyridine (CAS: 1261844-18-1) in Chemical Biology and Pharmaceutical Research
The compound 3-(4-Methyl-2-nitrobenzoyl)pyridine (CAS: 1261844-18-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential as a drug candidate. The following sections provide a comprehensive overview of the current state of research, focusing on key studies published within the last two years.
Recent studies have explored the synthesis and optimization of 3-(4-Methyl-2-nitrobenzoyl)pyridine, with a particular emphasis on its role as a precursor or intermediate in the development of novel bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising inhibitory effects against specific kinase targets, which are implicated in various cancers. The study utilized a combination of computational modeling and in vitro assays to elucidate the compound's binding affinity and selectivity, providing a foundation for further structural modifications.
In addition to its kinase inhibitory properties, 3-(4-Methyl-2-nitrobenzoyl)pyridine has been investigated for its potential as an anti-inflammatory agent. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed significant suppression of pro-inflammatory cytokines in murine models. The researchers attributed this activity to the compound's ability to modulate key signaling pathways, such as NF-κB, suggesting its utility in treating chronic inflammatory diseases. These findings underscore the versatility of 3-(4-Methyl-2-nitrobenzoyl)pyridine as a scaffold for drug discovery.
Another area of interest is the compound's application in photodynamic therapy (PDT). A recent study in Chemical Communications (2023) highlighted its potential as a photosensitizer due to its nitrobenzoyl moiety, which can generate reactive oxygen species (ROS) upon light irradiation. This property was exploited in vitro to achieve selective cytotoxicity in cancer cells, paving the way for future in vivo studies. The study also noted the compound's favorable pharmacokinetic profile, including stability and low toxicity in normal cells.
Despite these promising results, challenges remain in the clinical translation of 3-(4-Methyl-2-nitrobenzoyl)pyridine-based therapeutics. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural optimization and formulation studies. Nevertheless, the compound's multifaceted biological activities and synthetic accessibility make it a compelling candidate for continued investigation. Future research directions may include the development of targeted delivery systems and combination therapies to enhance its efficacy and reduce potential side effects.
In conclusion, 3-(4-Methyl-2-nitrobenzoyl)pyridine (CAS: 1261844-18-1) represents a promising scaffold in chemical biology and pharmaceutical research, with applications ranging from kinase inhibition to photodynamic therapy. The latest studies highlight its potential as a versatile tool for drug discovery, though further optimization and validation are required to fully realize its therapeutic potential. This brief serves as a timely update for researchers in the field, providing insights into the compound's current applications and future prospects.
1261844-18-1 (3-(4-Methyl-2-nitrobenzoyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)